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Compound of Interest

Compound Name: Cyclopentenol

Cat. No.: B8032323

An In-depth Technical Guide to Cyclopentenol and its Saturated Analogue, Cyclopentanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cyclopentenol and its saturated
counterpart, cyclopentanol. It is designed to furnish researchers, scientists, and drug
development professionals with detailed information on their chemical properties, safety data,
synthesis protocols, and applications in the pharmaceutical industry.

Cyclopentanol

Cyclopentanol is a cyclic alcohol that serves as a versatile building block and solvent in various
chemical processes, including the synthesis of pharmaceuticals and fragrances.[1][2]

Chemical Identification and Physical Properties
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Property Value Reference
CAS Number 96-41-3 [3][4]
Molecular Formula CsH100 [3]
Molecular Weight 86.13 g/mol [31[4]
Appearance Colorless liquid [3]

Boiling Point 139-140 °C [3]

Melting Point -19°C [3]

Flash Point 51 °C (124 °F) [31[5]
Density 0.949 g/mL at 25 °C [3]
Solubility Slightly soluble in water [3]

Safety Data Sheet Summary

Cyclopentanol is a flammable liquid and should be handled with care.[5][6]
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Hazard Description Precautionary Measures
Keep away from heat, sparks,
open flames, and hot surfaces.

Flammability Flammable liquid and vapor. [5][6] Use spark-proof tools

and explosion-proof

equipment.[5]

Health Hazards

May cause eye, skin, and
respiratory tract irritation.[5]
The toxicological properties
have not been fully

investigated.[5]

Wear protective gloves,
clothing, eye, and face
protection.[6][7] Use in a well-

ventilated area.[5]

Wash thoroughly after
handling. Ground and bond

Store in a cool, dry, well-

Handling ) ) ventilated area away from
containers when transferring ) ]
] incompatible substances.[5]
material.[5]
In case of contact, rinse eyes
with water, wash skin with Seek medical attention if
First Aid soap and water. If inhaled, irritation persists or if

move to fresh air. If swallowed,
do NOT induce vomiting.[6]

swallowed.[6]

Experimental Protocols

A common method for the synthesis of cyclopentanol is the hydration of cyclopentene. One

documented procedure involves the use of a strong acid cation exchange resin as a catalyst.[S]

Reaction Conditions:
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Parameter Value

Reactant Cyclopentene

Reagent Water

Catalyst Strong acid cation exchange resin
Temperature 130-140 °C

Reaction Time 4 hours

Molar Ratio (H20:Cyclopentene) 55-65:1

Conversion of Cyclopentene 25.7%

| Selectivity for Cyclopentanol | 93% |
Reference:[8]

Another approach involves a two-step process: an addition-esterification reaction of
cyclopentene with acetic acid, followed by transesterification with methanol.[9][10]

Addition-Esterification Conditions:

Parameter Value

Reactants Cyclopentene, Acetic Acid
Temperature 333.15-353.15 K

Molar Ratio (Acetic Acid:Cyclopentene) 2:1t03:1

| Selectivity for Cyclopentyl Acetate | ~98% |
Reference:[9][10]

Transesterification Conditions:
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Parameter Value

Reactants Cyclopentyl Acetate, Methanol
Temperature 323.15-343.15K

Molar Ratio (Methanol:Cyclopentyl Acetate) 3:1to4:1

Conversion of Cyclopentyl Acetate 55.3%

| Selectivity for Cyclopentanol | 99.5% |
Reference:[9]

Furfural, a bio-derived chemical, can be converted to cyclopentanol through
hydrodeoxygenation using a nickel-cobalt catalyst.[11] Another method involves a one-step
synthesis in a water-fatty alcohol system using a Raney nickel catalyst.[12]

Reaction Conditions (from Furfural):

Parameter Value

Reactant Furfural

Catalyst Raney Nickel
Solvent System Water-fatty alcohol
Temperature 150-230 °C
Pressure 0-4.0 MPa

| Reaction Time | 4 hours |

Reference:[12]

Applications in Drug Development

Cyclopentanol and its derivatives are important intermediates in the pharmaceutical industry.[1]
[2] They are used in the synthesis of various active pharmaceutical ingredients (APIS),
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including anti-inflammatory drugs, analgesics, and cardiovascular medications.[2] The
cyclopentane ring serves as a scaffold in the design of carbocyclic nucleoside analogues with
potential antiviral and anticancer activities.[6]

Synthesis of Cyclopentanol

Applications
. . Addition- Methanol .
. . Acetic Acid Esterification »| Transesterification Pharmaceuticals
Starting Materials
Cyclopentene Hydration Cyclopentanol
Catalyst, H2

Furfural »| Hydrodeoxygenation Solvent

Click to download full resolution via product page

Caption: Synthetic routes to Cyclopentanol and its applications.

Cyclopentenol

Cyclopentenol, also known as hydroxycyclopentene, exists as different isomers, primarily 2-
cyclopenten-1-ol and 3-cyclopenten-1-ol. These unsaturated alcohols are valuable synthons in
organic chemistry, particularly in the synthesis of prostaglandins and other bioactive molecules.

2-Cyclopenten-1-ol

Property Value Reference
CAS Number 3212-60-0 [3]
Molecular Formula CsHsO [3]
Molecular Weight 84.12 g/mol [3]
Appearance Liquid [3]
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2-Cyclopenten-1-ol is a flammable liquid and can cause skin and eye irritation. It is also harmful

if inhaled.[13]

Hazard Description Precautionary Measures
) o Keep away from heat, sparks,
- Highly flammable liquid and
Flammability open flames, and hot surfaces.

vapor.

[14]

Health Hazards

Causes skin irritation, serious
eye irritation, and is harmful if
inhaled.[13]

Wear protective gloves,
clothing, eye, and face
protection. Use only outdoors

or in a well-ventilated area.[14]

First Aid

If on skin, wash with plenty of
water. If in eyes, rinse
cautiously with water for
several minutes. If inhaled,

remove person to fresh air.

Get medical help if irritation

occurs or if you feel unwell.[14]

3-Cyclopenten-1-ol

Property Value Reference
CAS Number 14320-38-8 [4][5]
Molecular Formula CsHsO [4][5]
Molecular Weight 84.12 g/mol [415]
Colorless to light yellow clear
Appearance o T [5]
liquid or brown liquid
Flash Point 41.9 °C (107.4 °F) [9]

3-Cyclopenten-1-ol is a flammable liquid that causes serious eye irritation.[15]
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Hazard Description Precautionary Measures

Keep away from heat, hot
Flammability Flammable liquid and vapor. surfaces, sparks, open flames,
and other ignition sources.[15]

Wear protective
Health Hazards Causes serious eye irritation. gloves/protective clothing/eye
protection/face protection.[15]

IF IN EYES: Rinse cautiously

with water for several minutes. o )
_ _ _ If eye irritation persists, get
First Aid Remove contact lenses, if ) ) )
medical advice/attention.[15]
present and easy to do.

Continue rinsing.

Experimental Protocols for Cyclopentenol Derivatives

Chiral cyclopentenols are key intermediates in the synthesis of various bioactive compounds.
Enzymatic kinetic resolution is a common method to obtain enantiomerically enriched

cyclopentenols.

This protocol describes a general approach for the enzymatic resolution of a racemic 4-
hydroxycyclopentenone derivative, which can then be used to synthesize chiral

cyclopentenols.

Reaction Conditions:

Parameter Value

Substrate Racemic 4-hydroxycyclopentenone
Enzyme Lipase PS

Acyl Donor Vinyl Acetate

Yield ~50% (for each enantiomer)

| Enantiomeric Excess (ee) | >98% |
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Reference:[15]

Applications in Drug Development

The cyclopentenone moiety, which can be derived from cyclopentenol, is a significant
structural feature in many anticancer drugs.[4][16] Studies have shown that incorporating a
cyclopentenone ring into molecules can enhance their anticancer potential.[4][16]
Cyclopentene-containing peptide-based compounds are also being investigated for their
therapeutic potential, for instance, against breast cancer.[17]

Chiral Intermediates
Drug Development

Precursor Enantioselective Synthesis Chiral Cyclopentenone
- Derivative > Anticancer Agents
Racemic _ | Enzymatic Kinetic i
4-Hydroxycyclopentenone " | Resolution (Lipase) " A
| Chiral Cyclopentenol

»| Antiviral Agents

Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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